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Compound of Interest

Compound Name: 9-Ethyldodecahydro-1H-carbazole

Cat. No.: B3241499

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following information is provided for research and development purposes only. A
comprehensive Material Safety Data Sheet (MSDS) for 9-Ethyldodecahydro-1H-carbazole is
not readily available. The safety and handling guidelines presented here are based on
information for related carbazole compounds and general laboratory safety principles. It is
imperative to conduct a thorough risk assessment before handling this compound and to use it
in a well-ventilated area with appropriate personal protective equipment.

Physicochemical Properties

Quantitative data for 9-Ethyldodecahydro-1H-carbazole is summarized in the table below.
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Property Value Source
Molecular Formula C14H2sN --INVALID-LINK--
Molecular Weight 207.36 g/mol --INVALID-LINK--
CAS Number 146900-30-3 --INVALID-LINK--
Appearance l.\lot'specified; likely a solid or ]
liquid

Melting Point 43 °C --INVALID-LINK--
Boiling Point 292-293 °C at 749 Torr --INVALID-LINK--
Density 0.937 £ 0.06 g/cm?3 (Predicted)  --INVALID-LINK--
pKa 11.71 + 0.20 (Predicted) --INVALID-LINK--

Safety and Handling

Due to the absence of a specific MSDS for 9-Ethyldodecahydro-1H-carbazole, the following

precautions are based on data for other carbazole derivatives. Carbazole compounds can be

irritating to the eyes, skin, and respiratory tract.

| : . PPE)

Equipment

Specification

Eye Protection

Chemical safety goggles or face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection

Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or with a fume
hood. If dust or aerosols may be generated, a

NIOSH-approved respirator is recommended.

Handling and Storage
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Procedure Protocol
Avoid contact with skin and eyes. Avoid
Handling inhalation of dust or vapors. Wash hands
thoroughly after handling.
Store in a tightly sealed container in a cool, dry,
Storage and well-ventilated area away from incompatible
materials such as strong oxidizing agents.
In case of a spill, wear appropriate PPE, contain
Spill the spill, and collect the material for disposal.
Avoid generating dust.
) Dispose of in accordance with local, state, and
Disposal

federal regulations.

Application: Liquid Organic Hydrogen Carrier

(LOHC)

The primary application identified for 9-Ethyldodecahydro-1H-carbazole is as a Liquid

Organic Hydrogen Carrier (LOHC). This involves the reversible hydrogenation and

dehydrogenation of the molecule for hydrogen storage and release.

Experimental Protocol: Hydrogenation and

Dehydrogenation Cycle

The following is a generalized protocol based on studies of 9-ethylcarbazole as an LOHC.[1]

Materials:

Catalyst (e.g., Raney-Ni, Ru/Al203)
High-pressure reactor

Solvent (if necessary)

9-Ethyldodecahydro-1H-carbazole (in its dehydrogenated form, 9-ethylcarbazole)
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Hydrogen gas

Hydrogenation (Hydrogen Storage):

Charge the high-pressure reactor with 9-ethylcarbazole and the chosen catalyst.

Seal the reactor and purge with an inert gas (e.g., argon or nitrogen).

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 0.2-0.8 MPa).
Heat the reactor to the optimal temperature (e.g., 160 °C) while stirring.

Monitor the hydrogen uptake until the reaction is complete, yielding 9-Ethyldodecahydro-
1H-carbazole.

Cool the reactor, vent the excess hydrogen, and collect the hydrogenated product.

Dehydrogenation (Hydrogen Release):

Charge a suitable reactor with the hydrogenated product (9-Ethyldodecahydro-1H-
carbazole) and a dehydrogenation catalyst.

Heat the reactor to the dehydrogenation temperature (e.g., 180 °C).
The stored hydrogen will be released as a gas.
Collect the released hydrogen gas.

The dehydrogenated product (9-ethylcarbazole) can be reused for another hydrogenation
cycle.

Visualizations
Logical Workflow for LOHC Application

Caption: Workflow of 9-Ethyldodecahydro-1H-carbazole in a Liquid Organic Hydrogen

Carrier system.

General Laboratory Safety Workflow
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Caption: General laboratory safety workflow for handling chemicals with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethyldodecahydro-1h-carbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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